N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C16H16N2O4/c1-11-5-3-4-6-15(11)22-10-16(19)17-14-8-7-13(18(20)21)9-12(14)2/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: JJEFQZNFFZOIQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide, also known as MNPA, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. MNPA is a white to yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 342.36 g/mol. In

Mechanism of Action

N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide inhibits acetylcholinesterase by binding to the active site of the enzyme. This prevents the enzyme from breaking down acetylcholine, a neurotransmitter that is essential for proper nerve function. The accumulation of acetylcholine in the nervous system leads to increased nerve activity, which can improve cognitive function. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has also been found to inhibit the production of inflammatory cytokines, which can reduce inflammation in the body.
Biochemical and Physiological Effects:
N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has been found to have various biochemical and physiological effects. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has also been found to reduce inflammation in animal models of arthritis and colitis. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has been found to have potential anti-tumor properties, although the exact mechanism of action is not yet fully understood.

Advantages and Limitations for Lab Experiments

N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has several advantages for lab experiments. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide is a potent inhibitor of acetylcholinesterase, which makes it a valuable tool for studying the nervous system. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has also been found to have potential anti-inflammatory and anti-tumor properties, which makes it a valuable tool for studying inflammation and cancer. However, N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has some limitations. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide is not very water-soluble, which can make it difficult to use in certain experiments. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide can also be toxic at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide research. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and cancer. Further research is needed to determine the exact mechanism of action of N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide in these diseases. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has also been found to have potential anti-inflammatory properties, and further research is needed to determine its potential use in the treatment of inflammatory diseases. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has also been found to inhibit the growth of certain bacteria, and further research is needed to determine its potential use as an antibacterial agent.
Conclusion:
In conclusion, N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide is a chemical compound that has been extensively studied for its potential use in various scientific research applications. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide is a potent inhibitor of acetylcholinesterase, has potential anti-inflammatory and anti-tumor properties, and has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and cancer. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has several advantages for lab experiments, but also has some limitations. There are several future directions for N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide research, including its potential use in the treatment of inflammatory diseases and as an antibacterial agent.

Synthesis Methods

N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide can be synthesized using a multistep synthesis method. The first step involves the reaction of 2-methylphenol with 2-chloroacetyl chloride to form 2-(2-methylphenoxy)acetamide. The second step involves the reaction of 2-(2-methylphenoxy)acetamide with 2-methyl-4-nitrophenylhydrazine to form N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide. The overall yield of N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide synthesis is approximately 60%.

Scientific Research Applications

N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has been studied for its potential use in various scientific research applications. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has been found to be a potent inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in the nervous system. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has also been found to have potential anti-inflammatory and anti-tumor properties. N-(2-methyl-4-nitrophenyl)-2-(2-methylphenoxy)acetamide has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and cancer.